Cas no 25029-11-2 (Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans-)

Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans- structure
25029-11-2 structure
Product Name:Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans-
CAS No:25029-11-2
MF:C12H18N2S2
MW:254.414720058441
CID:273214
PubChem ID:90694
Update Time:2025-04-19

Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans-
    • 1,4-bis(2-isothiocyanatoethyl)cyclohexane
    • trans-1,4-Bis(2-isothiocyanatoethyl)cyclohexane
    • DTXSID30179738
    • NS00027794
    • 25029-11-2
    • EINECS 246-576-9
    • Inchi: 1S/C12H18N2S2/c15-9-13-7-5-11-1-2-12(4-3-11)6-8-14-10-16/h11-12H,1-8H2
    • InChI Key: GQSJCHSMDBWAQK-UHFFFAOYSA-N
    • SMILES: S=C=NCCC1CCC(CCN=C=S)CC1

Computed Properties

  • Exact Mass: 254.09134
  • Monoisotopic Mass: 254.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.1
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 409.1°C at 760 mmHg
  • Flash Point: 216°C
  • Refractive Index: 1.594
  • PSA: 24.72
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